Hydrogen polarity of interfacial water regulates heterogeneous ice nucleation
Physical Chemistry Chemical Physics Pub Date: 2019-11-22 DOI: 10.1039/C9CP04867G
Abstract
Using all-atomic molecular dynamics (MD) simulations, we show that the structure of interfacial water (IW) induced by substrates characterizes the ability of a substrate to nucleate ice. We probe the shape and structure of ice nuclei and the corresponding supercooling temperatures to measure the ability of IW with various hydrogen polarities for ice nucleation, and find that the hydrogen polarization of IW even with the ice-like oxygen lattice increases the contact angle of the ice nucleus on IW, thus lifting the free energy barrier of heterogeneous ice nucleation. The results show that not only the oxygen lattice order but the hydrogen disorder of IW on substrates are required to effectively facilitate the freezing of top water.
Recommended Literature
- [1] Dual-gate manipulation of a HfZrOx-based MoS2 field-effect transistor towards enhanced neural network applications†
- [2] Facile synthesis of self-supported amorphous phosphorus-doped Ni(OH)2 composite anodes for efficient water oxidation†
- [3] Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†
- [4] On the thermodynamics of carbon nanotube single-file water loading: free energy, energy and entropy calculations†
- [5] Synthesis, cytotoxicity, cellular uptake and influence on eicosanoid metabolism of cobalt–alkyne modified fructoses in comparison to auranofin and the cytotoxic COX inhibitor Co-ASS
- [6] Carbon nanotubes coated with a nitrogen-doped carbon layer and its enhanced electrochemical capacitance†
- [7] Fabrication of degradable polymer microspheres via pH-responsive chitosan-based Pickering emulsion photopolymerization†
- [8] Gas phase preparation of spherical core–shell α′′-Fe16N2/SiO2 magnetic nanoparticles†
- [9] Iridium(iii) hydrido complexes for the catalytic dehydrogenation of hydrazine borane†
- [10] Size dependent electrochemical detection of trace heavy metal ions based on nano-patterned carbon sphere electrodes†
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 177966-61-9
-
CAS no.: 11016-71-0
-
CAS no.: 181705-93-1
